Cas no 1105237-37-3 (N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide)
N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide
- N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]thiophene-2-carboxamide
- SR-01000923065-1
- N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide
- 1105237-37-3
- SR-01000923065
- F5530-0701
- AKOS024512631
- N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)thiophene-2-carboxamide
-
- Inchi: 1S/C20H14FN3O2S/c1-12-22-17-9-6-14(23-19(25)18-3-2-10-27-18)11-16(17)20(26)24(12)15-7-4-13(21)5-8-15/h2-11H,1H3,(H,23,25)
- InChI Key: FKWMLRLKNFMMMO-UHFFFAOYSA-N
- SMILES: C1(C(NC2C=CC3=C(C=2)C(=O)N(C2=CC=C(F)C=C2)C(C)=N3)=O)SC=CC=1
Computed Properties
- Exact Mass: 379.07907603g/mol
- Monoisotopic Mass: 379.07907603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 90Ų
N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5530-0701-2μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-5μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-10μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-20μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-1mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-2mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-3mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-4mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-5mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0701-10mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide |
1105237-37-3 | 10mg |
$79.0 | 2023-09-09 |
N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide
N-3-(4-Fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide: A Comprehensive Overview
N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide (CAS No. 1105237-37-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, is often explored for its potential applications in drug discovery and development. The quinazoline and thiophene moieties in its structure make it a promising candidate for targeting various biological pathways, particularly in oncology and inflammation-related research.
The molecular structure of N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide combines a fluorophenyl group with a methyl-substituted quinazolinone core, linked to a thiophene-2-carboxamide moiety. This hybrid architecture is designed to enhance binding affinity and selectivity toward specific biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy in recent years. The presence of the fluorine atom in the structure is noteworthy, as fluorination often improves metabolic stability and bioavailability in drug candidates.
Current trends in pharmaceutical research highlight the growing demand for small molecule inhibitors targeting specific enzymes involved in disease progression. N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide fits well within this paradigm, with its potential applications extending to areas such as targeted cancer therapy and autoimmune disease treatment. The compound's mechanism of action is believed to involve interference with cell signaling pathways, making it particularly relevant in the era of precision medicine and personalized therapeutics.
From a synthetic chemistry perspective, the preparation of N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide involves multi-step organic transformations. The synthetic route typically begins with the construction of the quinazolinone core, followed by introduction of the fluorophenyl group and subsequent coupling with thiophene-2-carboxylic acid derivatives. These synthetic challenges have made the compound an interesting subject for process chemistry optimization and green chemistry approaches, which are currently hot topics in pharmaceutical manufacturing.
The physicochemical properties of N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide contribute significantly to its potential as a drug candidate. With moderate lipophilicity and the presence of hydrogen bond acceptors and donors, the compound demonstrates favorable characteristics for oral bioavailability. These properties are crucial considerations in modern drug design and ADMET profiling, areas that receive substantial attention in current pharmaceutical research and development.
In the context of intellectual property and market potential, N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide represents an interesting case study. The compound falls within the broader category of heterocyclic pharmaceuticals, a market segment that continues to grow steadily. Patent landscapes surrounding similar structures suggest potential commercial value, particularly if the compound demonstrates efficacy in specific therapeutic areas. This aligns with current industry focus on novel chemical entities and first-in-class therapies.
Quality control and analytical characterization of N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The analytical data also provides valuable information for structure-activity relationship studies, which are fundamental to understanding and optimizing the compound's biological effects.
Looking toward future developments, research on N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide may explore its potential in combination therapies or as part of drug conjugates. The growing interest in multi-target therapeutics and drug repurposing strategies could open new avenues for this compound's application. Additionally, advancements in computational chemistry and AI-assisted drug discovery may provide deeper insights into its mechanism of action and potential therapeutic uses.
For researchers and pharmaceutical professionals seeking information about CAS 1105237-37-3 or N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide, it's important to consult recent scientific literature and patent databases. The compound's development status, biological data, and potential applications continue to evolve as research progresses in this dynamic field of medicinal chemistry and pharmaceutical sciences.
1105237-37-3 (N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)